molecular formula C7H14O B156899 2,4-Dimethyl-3-pentanone CAS No. 565-80-0

2,4-Dimethyl-3-pentanone

Cat. No. B156899
CAS RN: 565-80-0
M. Wt: 114.19 g/mol
InChI Key: HXVNBWAKAOHACI-UHFFFAOYSA-N
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Description

2,4-Dimethyl-3-pentanone is a pentanone that is pentan-3-one substituted by methyl groups at positions 2 and 4 respectively . It has a role as a metabolite and is functionally related to a pentan-3-one .


Molecular Structure Analysis

The molecular formula of 2,4-Dimethyl-3-pentanone is C7H14O . The IUPAC name is 2,4-dimethylpentan-3-one . The structure is also available as a 2D Mol file or as a computed 3D SD file .


Chemical Reactions Analysis

The specific chemical reactions involving 2,4-Dimethyl-3-pentanone are not detailed in the search results .


Physical And Chemical Properties Analysis

2,4-Dimethyl-3-pentanone has a molecular weight of 114.19 g/mol . It is a colorless liquid with a characteristic odor similar to that of camphor . It is insoluble in water but soluble in organic solvents .

Scientific Research Applications

Isotopic Fractionation Studies

Researchers have employed 2,4-Dimethyl-3-pentanone in isotopic fractionation studies. Specifically, it has been used to measure the equilibrium isotopic fractionation factor (αeq) for C-bound H positions adjacent to the carbonyl group in ketones . These studies provide insights into kinetic isotope effects and can help elucidate reaction mechanisms.

Safety and Hazards

When handling 2,4-Dimethyl-3-pentanone, it is recommended to wear personal protective equipment/face protection and ensure adequate ventilation . It should not get in eyes, on skin, or on clothing . Ingestion and inhalation should be avoided . It should be kept away from open flames, hot surfaces, and sources of ignition .

Mechanism of Action

Target of Action

2,4-Dimethyl-3-pentanone, also known as diisopropyl ketone, is a type of ketone . Ketones are known to interact with various biological targets, including enzymes and receptors involved in metabolic processes.

Mode of Action

As a ketone, it may undergo nucleophilic addition reactions at the carbonyl group

Biochemical Pathways

It is known to be a metabolite , suggesting that it may be involved in metabolic pathways

Pharmacokinetics

Its physical properties, such as its boiling point and critical temperature , suggest that it may be volatile and could potentially be absorbed through inhalation. Its solubility in water is slightly soluble , which could impact its distribution and excretion.

Result of Action

As a metabolite , it may play a role in energy production or other metabolic processes

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2,4-Dimethyl-3-pentanone. For example, its volatility suggests that it could be affected by temperature and pressure . Additionally, its reactivity may be influenced by the presence of other substances in its environment .

properties

IUPAC Name

2,4-dimethylpentan-3-one
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InChI

InChI=1S/C7H14O/c1-5(2)7(8)6(3)4/h5-6H,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HXVNBWAKAOHACI-UHFFFAOYSA-N
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URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(=O)C(C)C
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Molecular Formula

C7H14O
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DSSTOX Substance ID

DTXSID3038771
Record name 2,4-Dimethylpentan-3-one
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Molecular Weight

114.19 g/mol
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Physical Description

Clear colorless liquid; [Sigma-Aldrich MSDS], Liquid
Record name 2,4-Dimethyl-3-pentanone
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Record name 2,4-Dimethyl-3-pentanone
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Boiling Point

125.40 °C. @ 760.00 mm Hg
Record name 2,4-Dimethyl-3-pentanone
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Solubility

5.7 mg/mL at 25 °C
Record name 2,4-Dimethyl-3-pentanone
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Vapor Pressure

13.4 [mmHg]
Record name 2,4-Dimethyl-3-pentanone
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Product Name

2,4-Dimethyl-3-pentanone

CAS RN

565-80-0
Record name Diisopropyl ketone
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Melting Point

-69 °C
Record name 2,4-Dimethyl-3-pentanone
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the molecular formula and weight of 2,4-Dimethyl-3-pentanone?

A1: The molecular formula of 2,4-Dimethyl-3-pentanone is C₇H₁₄O, and its molecular weight is 114.19 g/mol.

Q2: Is there any spectroscopic data available for 2,4-Dimethyl-3-pentanone?

A2: While specific spectroscopic data is not provided in the abstracts, researchers frequently use techniques like ¹H NMR and ¹³C NMR to confirm the structure and investigate the reactions involving 2,4-Dimethyl-3-pentanone. [ [] ]

Q3: Is there any information available on the material compatibility of 2,4-Dimethyl-3-pentanone?

A3: 2,4-Dimethyl-3-pentanone is commonly used as a solvent for polymers like nitrocellulose and polypropylene. This suggests its compatibility with these materials. [ [], [] ]

Q4: How does 2,4-Dimethyl-3-pentanone react with Grignard reagents?

A4: Research indicates that the reaction of 2,4-Dimethyl-3-pentanone with Grignard reagents, such as the one derived from bromopropane, involves both competitive addition and reduction pathways. [ [] ]

Q5: Has 2,4-Dimethyl-3-pentanone been used in photochemical reactions?

A5: Yes, studies show that 2,4-Dimethyl-3-pentanone can participate in photochemical [2+2] cycloaddition reactions with transient enols generated from various alcohols and alkanones. [ [] ]

Q6: Can 2,4-Dimethyl-3-pentanone be used as a sensitizer in photopolymerization?

A6: Research demonstrates that 2,4-Dimethyl-3-pentanone acts as a sensitizer in the bulk photopolymerization of vinyl monomers. The process involves singlet and triplet photocleavage of the ketone, competing with monomer quenching. [ [] ]

Q7: How does 2,4-Dimethyl-3-pentanone interact with zirconium complexes?

A7: Studies reveal that 2,4-Dimethyl-3-pentanone undergoes regio- and stereoselective insertion reactions with both s-trans- and s-cis-diene complexes of zirconium, yielding (Z)-1,2-oxazirconacyclohept-4-enes. [ [] ]

Q8: Does 2,4-Dimethyl-3-pentanone exhibit any catalytic properties?

A8: While not directly acting as a catalyst, research shows that 2,4-Dimethyl-3-pentanone serves as an additive in rhodium-catalyzed cross-coupling reactions between vinylarenes and arylaluminum reagents. Its presence promotes the formation of stilbene derivatives. [ [] ]

Q9: Have there been any computational studies on the reactivity of 2,4-Dimethyl-3-pentanone?

A9: While specific computational studies focusing on 2,4-Dimethyl-3-pentanone are not mentioned in the abstracts, research on related ketones highlights the use of Density Functional Theory (DFT) calculations to understand their reactivity. [ [] ]

Q10: How does the structure of 2,4-Dimethyl-3-pentanone affect its reactivity compared to other ketones?

A10: The two methyl groups at the alpha position to the carbonyl group in 2,4-Dimethyl-3-pentanone introduce significant steric hindrance, influencing its reactivity. For instance, studies on the S(RN)1 reactions of 2-iodobenzenesulfonamide with ketone enolates show that increasing the steric bulk around the carbonyl group leads to a predominance of reductive dehalogenation over heteroannulation. [ [] ]

Q11: Is there any information on the toxicity of 2,4-Dimethyl-3-pentanone?

A11: Research on the toxicity of ketones, including a study focusing on Microtox EC50 values, indicates that the toxicity of ketones generally decreases with increasing molecular weight. The geometry around the carbonyl group also plays a role, with ketones having closer carbonyl groups exhibiting higher toxicity. [ [] ]

Q12: Are there any applications of 2,4-Dimethyl-3-pentanone in pharmaceutical research?

A12: While the provided abstracts do not directly mention pharmaceutical applications of 2,4-Dimethyl-3-pentanone, research on its aliphatic analogs, particularly 2,8-dibenzylcyclooctanone and 1,5-diphenyl-2,4-dimethyl-3-pentanone, highlight their potential hypocholesterolemic activity. This suggests that structural analogs of 2,4-Dimethyl-3-pentanone might hold promise for pharmaceutical development. [ [] ]

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